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Compound of Interest

Compound Name: Phenyl-1-naphthylamine

Cat. No.: B057970

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Phenyl-1-naphthylamine (CAS
90-30-2), also known as N-phenylnaphthalen-1-amine. It covers its chemical and physical
properties, synthesis, applications, and toxicological profile, presenting data in a structured
format for easy reference.

Chemical and Physical Properties

Phenyl-1-naphthylamine is a lipophilic, crystalline solid.[1] It appears as white to slightly
yellowish prisms or a reddish-brown crystalline powder.[2] This aromatic amine is recognized
for its potent antioxidant properties.[3]

Table 1: Physical and Chemical Properties of Phenyl-1-naphthylamine
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Property Value Reference
Molecular Formula CieH13N [21[41[5]
Molecular Weight 219.28 g/mol [2][5]
Melting Point 56-62 °C [1][5][6]
Boiling Point 226 °C at 15 mmHg [1]

Density 1.16 g/cm3 at 20 °C [6]

Vapor Pressure

0.504 hPa at 150 °C

[6]

Soluble in ethanol, ethyl ether,

benzene, carbon tetrachloride,

Solubility chloroform, acetic acid.[2] [21[4161[7]
Slightly soluble in DMSO.[4]
Water solubility: 3 mg/L.[6][7]
Log Kow 4.2 [7]
Autoignition Temperature >500 °C [6]
Flash Point >200 °C [6]

Spectral Data

Excitation/Emission Maxima:
355/405 nm[4]

[4]

Synthesis

The industrial synthesis of N-Phenyl-1-naphthylamine has evolved to prioritize high yield and

purity.[3] Common methods involve the reaction of 1-naphthylamine with either chlorobenzene

or aniline.[8][9]

Experimental Protocol: Synthesis from 1-Naphthylamine and Chlorobenzene

This protocol is based on a described laboratory synthesis.[8]

e Reactants:

o 1-Naphthylamine (1.0 g, 6.98 mmol)
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o Chlorobenzene (0.783 g, 6.98 mmol)

o Ethanol (3 mL)

e Procedure:
o Dissolve 1-naphthylamine in ethanol in a suitable reaction vessel.
o Add chlorobenzene to the solution.
o Reflux the resulting mixture for 6 hours.

o Monitor the reaction progress using Thin Layer Chromatography (TLC) with a mobile
phase of dichloromethane/methanol (9.5:0.5 vol).

o Upon completion, evaporate the solvent.

o Purify the crude product by column chromatography on silica gel using dichloromethane
and then dichloromethane/methanol (99:1) as the eluent.

o Expected Outcome:
o N-phenylnaphthalen-1-amine as a pink solid with a yield of approximately 88%.[8]

Diagram 1: Synthesis of Phenyl-1-naphthylamine
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Caption: Reaction scheme for the synthesis of N-Phenyl-1-naphthylamine.
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Another industrial approach involves reacting aniline with 1-naphthylamine in the condensed
phase at elevated temperatures (100-400°C) and pressures above atmospheric, in the
presence of a catalyst such as boron and fluorine-containing catalysts, sulfonic acids, or iodine.

[°]

Applications

Phenyl-1-naphthylamine has several key industrial and research applications owing to its
chemical properties.

o Antioxidant: It is widely used as an antioxidant in lubricating oils, greases, and hydraulic
fluids.[1][2][7] It is also a critical additive to inhibit the oxidative degradation of polymers,
particularly natural and synthetic rubbers like styrene-butadiene rubber (SBR), extending
their service life.[3][10] In this capacity, it functions by scavenging free radicals.[3]

¢ Dye Intermediate: It serves as an intermediate in the synthesis of dyes and other organic
chemicals.[2][9][11]

e Fluorescent Probe: Due to its fluorescent properties, it is used as a probe in scientific
research to study the formation of micelles and the behavior of membrane lipids.[1][12] It
becomes fluorescent upon binding to hydrophobic regions of cell membranes.[1]

Diagram 2: Antioxidant Mechanism of Phenyl-1-naphthylamine
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Caption: Phenyl-1-naphthylamine's antioxidant action via hydrogen donation.

Toxicology and Safety

The toxicological profile of Phenyl-1-naphthylamine indicates several potential health

hazards.

Table 2: Summary of Toxicological Data

Endpoint Result Species Reference
>5000 mg/kg body )

Acute Oral LDso . Rat (Wistar) [13]
weight

>1625 mg/kg bod

, 9 Y Rat (CFE) [13]
weight
1231 mg/kg bod
) I Y Mouse (CF-1) [13]

weight

Skin Irritation Very slight irritant Rabbit [2]
May cause

Skin Sensitization sensitization by skin Human [7][14]
contact

Eye Irritation Irritating to eyes Not specified [14]

_ o May cause respiratory N

Respiratory Irritation T Not specified [11]
irritation
Spleen, liver, kidneys,

Target Organs Rat [61171113]
blood

) o Very toxic to aquatic M. aeruginosa (ECso =
Aquatic Toxicity [4][14]

life

16.62 M)

Key Toxicological Findings:

o The critical effect of Phenyl-1-naphthylamine is haematotoxicity, with studies in rats

showing reduced erythrocyte counts and decreased hemoglobin levels.[7] Haemosiderosis in
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the spleen is a sensitive endpoint.[7]

e |tis considered a skin, eye, and mucous membrane irritant.[11] Inhalation may cause
respiratory irritation.[11]

o While there is no data on its mechanism of action regarding toxicity, the liver and kidneys are
considered potential target organs.[7][13]

e Itis not found to be mutagenic in Salmonella and mouse lymphoma cells, nor is it
clastogenic in mammalian cells.[7]

» When heated to decomposition, it emits toxic fumes of nitrogen oxides (NOXx).[11][14]
Experimental Protocol: General Acute Oral Toxicity Study (Conceptual Workflow)

This represents a general workflow for a study like those cited for LDso determination.

o Animal Model: Wistar or Sprague Dawley rats are commonly used.

o Dosage: A range of doses of Phenyl-1-naphthylamine, dissolved or suspended in a suitable
vehicle (e.g., corn oil), are administered by oral gavage to different groups of animals. A
control group receives the vehicle only.

o Observation: Animals are observed for a set period (e.g., 14 days) for clinical signs of
toxicity, morbidity, and mortality. Body weight is recorded regularly.

o Necropsy: At the end of the observation period, all surviving animals are euthanized. A gross
necropsy is performed on all animals (including those that died during the study) to examine
for pathological changes in organs and tissues.

» Data Analysis: The LDso value is calculated using appropriate statistical methods (e.g., probit
analysis).

Diagram 3: Workflow for an Acute Oral Toxicity Study
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Caption: Conceptual workflow for an acute oral toxicity study.

Handling and Safety Precautions

Phenyl-1-naphthylamine is considered a hazardous substance.[14]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.
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e Handling: Avoid breathing dust, fume, gas, mist, vapors, or spray. Do not get in eyes, on
skin, or on clothing.[5] Wash thoroughly after handling.[5]

o Storage: Store in a tightly closed container below +30°C.[1][5]

e Environmental Precautions: Avoid release to the environment as it is very toxic to aquatic life
with long-lasting effects.[14]

This guide provides a detailed overview of Phenyl-1-naphthylamine for professionals in
research and development. The structured data and diagrams are intended to facilitate a clear
understanding of its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Phenyl-1-naphthylamine
(CAS 90-30-2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057970#phenyl-1-naphthylamine-cas-number-90-30-
2-details]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://datasheets.scbt.com/sc-279787.pdf
https://www.benchchem.com/product/b057970#phenyl-1-naphthylamine-cas-number-90-30-2-details
https://www.benchchem.com/product/b057970#phenyl-1-naphthylamine-cas-number-90-30-2-details
https://www.benchchem.com/product/b057970#phenyl-1-naphthylamine-cas-number-90-30-2-details
https://www.benchchem.com/product/b057970#phenyl-1-naphthylamine-cas-number-90-30-2-details
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b057970?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

